1-(2-Hydroxycyclobutyl)azetidin-3-ol
Description
1-(2-Hydroxycyclobutyl)azetidin-3-ol, also known as HCCA, is a cyclic amino alcohol compound that has attracted significant scientific attention due to its potential applications in drug development. HCCA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Synthesis and Antimicrobial Activity
1-(2-Hydroxycyclobutyl)azetidin-3-ol and its derivatives are involved in the synthesis of compounds with significant antimicrobial and antifungal activities. For instance, compounds related to this structure have been synthesized and tested for their antibacterial and antifungal properties. These compounds, particularly those containing a free carboxylic acid group on the N-1 aryl ring, showed notable activity against a variety of pathogenic bacteria and fungi (Walsh et al., 1996).
Tubulin-Targeting Antitumor Agents
Research has explored the synthesis of 3-phenoxy-1,4-diarylazetidin-2-ones, demonstrating their potential as potent antiproliferative compounds against cancer cells. These compounds, including variants of 1-(2-Hydroxycyclobutyl)azetidin-3-ol, have shown to inhibit the polymerization of tubulin, disrupt microtubular structure in cancer cells, and induce apoptosis, suggesting their application as tubulin-targeting antitumor agents (Greene et al., 2016).
Scaffolds for Highly Functionalized Azetidines
Bicyclic azetidin-3-ones, closely related to 1-(2-Hydroxycyclobutyl)azetidin-3-ol, have been identified as stable intermediates for the synthesis of highly substituted azetidines. These compounds have demonstrated potential as scaffolds for the development of novel complex azetidines, highlighting their significance in synthetic chemistry and drug development (Martínez & Fleet, 2014).
Antibacterial, Anticancer, and Cholesterol Absorption Inhibition
The structure of 1-(2-Hydroxycyclobutyl)azetidin-3-ol is instrumental in the synthesis of monocyclic ß-lactams, which have been reported to possess a wide range of biological activities including antibacterial, anticancer, and cholesterol absorption inhibitory activities. This highlights the chemical's utility in medicinal chemistry for developing new therapeutic agents with potential pharmacological activities (Grabrijan et al., 2021).
properties
IUPAC Name |
1-(2-hydroxycyclobutyl)azetidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c9-5-3-8(4-5)6-1-2-7(6)10/h5-7,9-10H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUHJWNNSBBOJQP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1N2CC(C2)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Hydroxycyclobutyl)azetidin-3-ol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2446992.png)
![2,4-dichloro-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide](/img/structure/B2446996.png)
![N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-iodobenzamide](/img/structure/B2446997.png)
![5-(2,5-dimethoxyphenyl)-N-[4-(tetrazol-1-yl)phenyl]pyrazolidine-3-carboxamide](/img/structure/B2447005.png)
![5-[(3-Chlorophenyl)methylene]-3-methyl-2-(nitromethylene)-1,3-thiazolan-4-one](/img/structure/B2447006.png)